N-allyl-2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide

• IUPAC Name: 2-[(3-chloro-4-methoxyphenyl)sulfonylamino]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C17H17ClN2O4S/c1-3-10-19-17(21)13-6-4-5-7-15(13)20-25(22,23)12-8-9-16(24-2)14(18)11-12/h3-9,11,20H,1,10H2,2H3,(H,19,21)
• InChI Key: CQBBTQHSWBHJEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NCC=C)Cl
• Molecular Formula: C17H17ClN2O4S
• Molecular Weight: 380.8 g/mol

Description

N-allyl-2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. This compound has been synthesized and studied extensively in order to understand its mechanism of action and potential uses in scientific research.

Mechanism of Action

The mechanism of action of N-allyl-2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in cell growth and division.
Biochemical and Physiological Effects:
Studies have shown that N-allyl-2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide has a number of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit angiogenesis (the formation of new blood vessels) in tumors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-allyl-2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been shown to have potent anti-tumor activity, making it a useful tool for studying cancer biology. However, one limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on N-allyl-2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide. One area of interest is in developing new analogs of this compound that have improved potency and selectivity for specific targets. Additionally, researchers may investigate the use of this compound in combination with other drugs or therapies in order to enhance its anti-tumor activity. Finally, further studies may be conducted to better understand the mechanism of action of this compound and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of N-allyl-2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide involves several steps. The starting material is 3-chloro-4-methoxyaniline, which is reacted with chlorosulfonic acid to form the corresponding sulfonyl chloride. This sulfonyl chloride is then reacted with N-allyl-2-aminobenzamide to form the final product.

Scientific Research Applications

N-allyl-2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide has been used in scientific research as a tool to study various biological processes. One of the main applications of this compound is in the field of cancer research, where it has been shown to have anti-tumor activity.